Cas no 2228306-62-3 (4-(4,6-dichloropyrimidin-5-yl)butanoic acid)

• Product Name: 4-(4,6-dichloropyrimidin-5-yl)butanoic acid
• CAS No: 2228306-62-3
• MF: C₈H₈Cl₂N₂O₂
• MW: 235.067319869995
• CID: 6443029
• PubChem ID: 165836218
• Update Time: 2025-08-03

4-(4,6-dichloropyrimidin-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4,6-dichloropyrimidin-5-yl)butanoic acid
• 2228306-62-3
• EN300-1983993

• Inchi： 1S/C8H8Cl2N2O2/c9-7-5(2-1-3-6(13)14)8(10)12-4-11-7/h4H,1-3H2,(H,13,14)
• InChI Key： STZCZIUEDMPKCZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CCCC(=O)O

Computed Properties

• Exact Mass: 233.9962829g/mol
• Monoisotopic Mass: 233.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.1Ų

Additional information on 4-(4,6-dichloropyrimidin-5-yl)butanoic acid

Research Brief on 4-(4,6-dichloropyrimidin-5-yl)butanoic acid (CAS: 2228306-62-3): Recent Advances and Applications

4-(4,6-dichloropyrimidin-5-yl)butanoic acid (CAS: 2228306-62-3) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active compounds, particularly in the design of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature has demonstrated the utility of 4-(4,6-dichloropyrimidin-5-yl)butanoic acid as a building block for the development of novel kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. The dichloropyrimidine moiety of this compound serves as a privileged scaffold that can be further functionalized to enhance binding affinity and selectivity toward specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of potent and selective inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in numerous cancers.

In addition to its role in kinase inhibitor development, 4-(4,6-dichloropyrimidin-5-yl)butanoic acid has also been explored as a precursor for the synthesis of other bioactive molecules. A recent study in Bioorganic & Medicinal Chemistry Letters described its use in the preparation of novel antiviral agents, where the compound was modified to target viral polymerases. The study demonstrated promising in vitro activity against a range of RNA viruses, suggesting its potential as a starting point for the development of broad-spectrum antiviral therapies. Furthermore, the compound's carboxylic acid functionality allows for facile conjugation with other pharmacophores, enabling the creation of hybrid molecules with enhanced pharmacological properties.

The synthesis of 4-(4,6-dichloropyrimidin-5-yl)butanoic acid has also seen advancements in recent years. Traditional synthetic routes often involved multi-step procedures with low yields, but recent innovations in catalytic methods have streamlined its production. A 2022 publication in Organic Process Research & Development highlighted a novel one-pot synthesis approach using palladium-catalyzed cross-coupling reactions, which significantly improved the yield and scalability of the compound. This development is particularly important for industrial-scale production, where efficiency and cost-effectiveness are critical considerations.

Despite its promising applications, challenges remain in the optimization of 4-(4,6-dichloropyrimidin-5-yl)butanoic acid-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and the growing body of research supporting its utility underscore its potential as a valuable tool in drug discovery. Future directions may include the exploration of its use in combination therapies, as well as the development of targeted delivery systems to enhance its therapeutic efficacy.

In conclusion, 4-(4,6-dichloropyrimidin-5-yl)butanoic acid (CAS: 2228306-62-3) represents a promising scaffold in medicinal chemistry, with recent studies highlighting its applications in kinase inhibitor design, antiviral drug development, and other therapeutic areas. Continued research into its synthesis and biological activity is expected to yield further insights and innovations, paving the way for the development of novel and effective treatments for a range of diseases.